Cas no 35803-45-3 (2,4(1H,3H)-Pyrimidinedione-2-13C)

• Product Name: 2,4(1H,3H)-Pyrimidinedione-2-13C
• CAS No: 35803-45-3
• MF: C₄H₄N₂O₂
• MW: 113.07941532135
• CID: 295904
• PubChem ID: 10171240
• Update Time: 2025-08-05

2,4(1H,3H)-Pyrimidinedione-2-13C Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione-2-13C
• (2-~13~C)pyrimidine-2,4(1H,3H)-dione
• MFCD00084096
• Q27285932
• UNII-OZF8J4VAIK
• AKOS015913159
• CHEBI:177594
• OZF8J4VAIK
• Uracil (2-13C) [JAN]
• URACIL 2C-13
• HY-I0960S2
• CS-0541875
• 2-uracil c-13
• 13C-URACIL
• DTXSID70189336
• Uracil C-13
• Uracil-(2-13C)
• D09776
• (213C)1H-pyrimidine-2,4-dione
• Uracil-2-13C, 99 atom % 13C
• Uracil (2-13C) (JAN)
• Uracil-13C
• Uracil (2-13C)
• Uracil C-13, 2-
• 35803-45-3
• Uracil-2-13C
• (2-13C)Pyrimidine-2,4(1H, 3H)-dione
• DTXCID00111827
• Uracil (2-13C, 99%)

• Inchi： 1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)/i4+1
• InChI Key： ISAKRJDGNUQOIC-AZXPZELESA-N
• SMILES： O=[13C]1NC=CC(N1)=O

Computed Properties

• Exact Mass: 113.030632210g/mol
• Monoisotopic Mass: 113.030632210g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: >300 °C (dec.)(lit.)
• Boiling Point: Not available
• Flash Point: 89.3±11.9 °C
• Refractive Index: 1.502

2,4(1H,3H)-Pyrimidinedione-2-13C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones